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Compound of Interest

Compound Name: Diltiazem-d4 Hydrochloride

Cat. No.: B602453 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide provides essential information regarding the molecular weight

and other physicochemical properties of Diltiazem-d4 Hydrochloride. It is intended to serve

as a quick reference for professionals engaged in research and development.

Physicochemical Data
Diltiazem-d4 Hydrochloride is the deuterated form of Diltiazem Hydrochloride, a well-known

calcium channel blocker. The incorporation of deuterium isotopes is a common strategy in drug

metabolism and pharmacokinetic (DMPK) studies to trace the metabolic fate of the drug. Below

is a summary of the key quantitative data for both Diltiazem-d4 Hydrochloride and its non-

labeled counterpart.
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Property
Diltiazem-d4
Hydrochloride

Diltiazem Hydrochloride

Molecular Weight 455.00 g/mol [1] 450.98 g/mol [2][3][4]

Molecular Formula C22H23D4ClN2O4S[1][5][6] C22H27ClN2O4S[2][4]

CAS Number 1217769-52-2[6][7] 33286-22-5[2][3]

Appearance Pale Yellow Solid[5] Crystalline solid[8]

Melting Point 212-214 °C[5] Not specified

Solubility
Soluble in DMSO, Methanol,

Water[1][5]

Soluble in DMF, DMSO,

Ethanol, PBS (pH 7.2)[8]

IUPAC Name

[(2S,3S)-2-(4-

methoxyphenyl)-4-oxo-5-

[1,1,2,2-tetradeuterio-2-

(dimethylamino)ethyl]-2,3-

dihydro-1,5-benzothiazepin-3-

yl] acetate;hydrochloride[1]

(2S,3S)-3-(acetyloxy)-5-[2-

(dimethylamino)ethyl]-2,3-

dihydro-2-(4-

methoxyphenyl)-1,5-

benzothiazepin-4(5H)-one,

monohydrochloride[8]

Logical Relationship Diagram
The following diagram illustrates the key attributes of Diltiazem-d4 Hydrochloride.

Figure 1: Diltiazem-d4 Hydrochloride - Core Properties
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Experimental Protocols: General Synthesis
Workflow
The synthesis of Diltiazem Hydrochloride involves a multi-step process. While specific

protocols for the deuterated analog may vary, the general synthetic route provides a

foundational understanding. A simplified, conceptual workflow for the non-deuterated form is

outlined below, based on publicly available synthesis information. The synthesis of the

deuterated analog would involve the use of deuterated starting materials or reagents at the

appropriate step.

A common synthesis route involves the acylation of O-desacetyldiltiazem. The final step

typically involves the formation of the hydrochloride salt.
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Figure 2: Conceptual Synthesis Workflow for Diltiazem HCl

O-desacetyldiltiazem

Reaction in Dichloromethane
with DMAP and Triethylamine

Acetic Anhydride

Workup and Purification

Treatment with HCl in Methanol

Precipitation and Filtration

Diltiazem Hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 3: Simplified Mechanism of Action for Diltiazem
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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